Cas no 42082-19-9 (1-(bromomethyl)-1-methyl-cyclopropane)

• Product Name: 1-(bromomethyl)-1-methyl-cyclopropane
• CAS No: 42082-19-9
• MF: C₅H₉Br
• MW: 149.028960943222
• MDL: MFCD11845568
• CID: 2128480
• PubChem ID: 14323271
• Update Time: 2025-10-23

1-(bromomethyl)-1-methyl-cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-methylcyclopropane
• 1-METHYL-1-BROMOMETHYL CYCLOPROPANE
• 1-(bromomethyl)-1-methyl-cyclopropane
• Cyclopropane, 1-(bromomethyl)-1-methyl-
• PB48049
• DA-18089
• SCHEMBL6555583
• 42082-19-9
• AKOS014313214
• DTXCID00509689
• 1-(BROMOMETHYL)-1-METHYL-CYCLOPROPANE(CONTAINS 60% THF SOLVENT)
• DTXSID90558909
• SBA08219
• PS-15664
• D96531
• EN300-129824

• MDL： MFCD11845568
• Inchi： 1S/C5H9Br/c1-5(4-6)2-3-5/h2-4H2,1H3
• InChI Key： TVRZVAZKOTWIEC-UHFFFAOYSA-N
• SMILES： BrCC1(C)CC1

Computed Properties

• Exact Mass: 147.98876Da
• Monoisotopic Mass: 147.98876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-(bromomethyl)-1-methyl-cyclopropane

Chemical Profile of 1-(bromomethyl)-1-methyl-cyclopropane (CAS No. 42082-19-9)

1-(bromomethyl)-1-methyl-cyclopropane, identified by its Chemical Abstracts Service (CAS) number 42082-19-9, is a significant intermediate in modern synthetic chemistry and pharmaceutical research. This compound belongs to the cyclopropane class, characterized by its three-membered ring structure, which imparts unique reactivity and stability. The presence of both a bromomethyl and a methyl substituent on the cyclopropane ring enhances its utility in various chemical transformations, making it a valuable building block for drug discovery and material science applications.

The structural motif of 1-(bromomethyl)-1-methyl-cyclopropane has garnered considerable attention in recent years due to its potential in constructing complex molecular architectures. The bromomethyl group (–CH₂Br) serves as a versatile handle for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Meanwhile, the methyl group (–CH₃) provides steric and electronic modulation, influencing the overall reactivity and selectivity of the molecule. This dual functionality has been exploited in the synthesis of pharmacologically relevant compounds, including kinase inhibitors and antimicrobial agents.

In the realm of pharmaceutical chemistry, 1-(bromomethyl)-1-methyl-cyclopropane has been utilized as a key precursor in the development of novel therapeutic agents. For instance, recent studies have demonstrated its role in constructing heterocyclic scaffolds that exhibit promising biological activity. The cyclopropane ring itself is known for its ability to enhance metabolic stability and binding affinity in drug molecules. By integrating this motif into drug candidates, researchers aim to improve their pharmacokinetic profiles while maintaining efficacy.

One notable application of 1-(bromomethyl)-1-methyl-cyclopropane is in the synthesis of protease inhibitors, which are critical for treating diseases such as cancer and HIV. The bromomethyl group allows for selective functionalization at specific positions on the protease active site, enabling the design of highly targeted inhibitors. Additionally, the methyl group can be leveraged to fine-tune interactions with biological targets, optimizing binding interactions and reducing off-target effects.

The compound’s utility extends beyond pharmaceuticals into materials science, where it serves as a precursor for specialty polymers and coatings. The cyclopropane ring’s strain energy makes it highly reactive under certain conditions, facilitating polymerization reactions that yield materials with unique mechanical and thermal properties. Researchers have explored its incorporation into block copolymers and cross-linked networks, resulting in advanced materials with applications in electronics, aerospace, and biomedical engineering.

Recent advances in green chemistry have also highlighted the importance of 1-(bromomethyl)-1-methyl-cyclopropane as an environmentally friendly intermediate. Efforts to develop sustainable synthetic routes for this compound have focused on minimizing waste generation and reducing reliance on hazardous reagents. Innovations such as catalytic bromination methods and solvent-free reactions have been investigated to enhance the ecological footprint of its production.

The mechanistic studies of 1-(bromomethyl)-1-methyl-cyclopropane continue to evolve with advancements in computational chemistry and spectroscopic techniques. Researchers are gaining deeper insights into how the interplay between steric hindrance and electronic effects influences its reactivity. These findings not only contribute to a better understanding of organic transformations but also inform the design of more efficient synthetic strategies.

In conclusion, 1-(bromomethyl)-1-methyl-cyclopropane (CAS No. 42082-19-9) represents a versatile and multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for chemists engaged in drug discovery, materials engineering, and industrial chemistry. As research progresses, further exploration of its potential will undoubtedly yield innovative solutions to complex scientific challenges.